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Abstract
Calcium Metaborate (CAS 13701-64-9) is frequently obscured in literature by generic

terminology such as "calcium borate." However, for researchers in materials science and drug

development, the distinction between the metaborate stoichiometry (

) and other borates (e.g., tetraborates, colemanite) is critical. This guide dissects the
physicochemical identity of technical calcium metaborate, establishing a rigorous nomenclature
framework, detailing a self-validating synthesis protocol, and exploring its emerging role in
bioactive ceramic composites.

Part 1: Chemical Identity & Nomenclature Taxonomy
In technical procurement and regulatory filing, "Calcium Borate" is an insufficient descriptor. It

refers to a family of minerals and synthetic compounds with varying

ratios.[1] Calcium Metaborate specifically denotes the 1:1 oxide ratio (

) or the 1:2 atomic ratio (
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).

The Synonym Matrix
The following table consolidates valid technical identifiers, separating precise chemical names

from ambiguous industrial trade terms.

Category Identifier Technical Context

Primary Chemical Name Calcium Metaborate

The standard IUPAC-accepted

designation for the 1:1 oxide

stoichiometry.

Stoichiometric Name Calcium Diborate

Reflects the

formula, indicating two boron

atoms per calcium.

CAS Registry Number 13701-64-9

The unique identifier for the

anhydrous phase. Critical: Do

not confuse with 12007-56-6

(Calcium Borate, unspecified).

IUPAC Name Calcium;oxido(oxo)borane

Formal nomenclature

describing the ionic

association.

Mineral Analog Calciborite

A rare natural mineral

equivalent; most industrial

material is synthetic.

Obsolete/Ambiguous Boric acid, calcium salt

Often used in safety data

sheets (SDS) but chemically

imprecise without specifying

the ratio.

Structural Hierarchy Visualization
To navigate the confusion between "Metaborate" and other borates, the following diagram

maps the nomenclature relationships based on B2O3 content.
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Figure 1: Nomenclature taxonomy distinguishing Calcium Metaborate from other calcium

borate phases based on oxide stoichiometry.

Part 2: Physicochemical Properties & Synthesis[2]
[3]
The "Chain" Structure
Unlike simple ionic salts, calcium metaborate (

) is polymeric. It consists of infinite chains of

. These chains are formed by

triangles sharing oxygen atoms.[2][3]

Implication: This polymeric nature confers high thermal stability (Melting Point ~1154°C) and

low water solubility compared to sodium borates, making it ideal for slow-release

applications in biomaterials and agriculture.
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Synthesis Protocol: Controlled Precipitation
While solid-state fusion (heating lime + boric acid) is possible, it yields coarse ceramics. For

technical applications requiring fine powders (e.g., drug carriers or fillers), a Wet Precipitation

method is superior.

The "pH-Switch" Mechanism
Causality: Boron speciation is highly pH-dependent. At neutral pH, polyborate species

dominate. To force the formation of the metaborate (

precursor), the pH must be maintained above 11.[4] Failure to control pH results in a mixture of
metaborate and tetraborate.

Step-by-Step Protocol
Precursor Preparation:

Dissolve Borax Decahydrate (

) in deionized water at 60°C.

Prepare a separate solution of Calcium Chloride (

) or slaked lime (

).

Reaction (The Critical Step):

Slowly add the Calcium source to the Borate solution under high-shear stirring.

Control Point: Monitor pH continuously. Adjust with NaOH to maintain pH 11.0 - 11.5.

Reaction:

Aging & Filtration:

Age the precipitate for 4 hours at 50°C to improve crystallinity.

Filter and wash with hot water to remove NaCl byproducts.
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Calcination (Phase Conversion):

The wet cake is a hydrate (usually hexahydrate or dihydrate).

Calcining at 600°C - 700°C removes interstitial water, yielding the anhydrous technical

grade

.
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(Na2B4O7)
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(60°C, High Shear)
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(CaCl2 / Ca(OH)2)

NaOH Buffer
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Figure 2: Wet precipitation workflow emphasizing the critical pH control point required to isolate

the metaborate phase.

Part 3: Applications in Drug Development &
Biomaterials
While not a standard Active Pharmaceutical Ingredient (API), Calcium Metaborate is gaining

traction in Bioceramics and Tissue Engineering.

Bioactive Glass & Bone Cements
Calcium metaborate is used as a network modifier in bioactive glasses.

Mechanism: When implanted, the material slowly degrades, releasing

and Borate (
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) ions.

Therapeutic Effect: Boron plays a crucial role in angiogenesis (blood vessel formation) and

osteogenesis (bone growth). Unlike silicate glasses, borate-based glasses degrade faster,

matching the rate of new bone formation.

Synonym Relevance: In this context, researchers often refer to it as a "Borate Bioactive

Glass Component," but the raw material is Technical Calcium Metaborate.

Analytical Characterization (Self-Validation)
To ensure the material synthesized or purchased is actually Calcium Metaborate and not a

mixture:

XRD (X-Ray Diffraction): The gold standard. Look for characteristic peaks of the

orthorhombic

phase (Space group Pnca).

FTIR (Fourier Transform Infrared Spectroscopy):

Strong absorption at 800–1100 cm⁻¹ (B-O stretching in

tetrahedra).

Peaks at 1200–1450 cm⁻¹ (B-O stretching in

triangles).

Note: The presence of both confirms the polymeric chain structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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